Cas no 104779-81-9 (1,2-Butanedione,1-[3-(2,2-dimethyl-1-oxopropyl)-2-quinoxalinyl]-3,3-dimethyl-)

• Product Name: 1,2-Butanedione,1-[3-(2,2-dimethyl-1-oxopropyl)-2-quinoxalinyl]-3,3-dimethyl-
• CAS No: 104779-81-9
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 1149297
• Update Time: 2024-07-27

1,2-Butanedione,1-[3-(2,2-dimethyl-1-oxopropyl)-2-quinoxalinyl]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanedione,1-[3-(2,2-dimethyl-1-oxopropyl)-2-quinoxalinyl]-3,3-dimethyl-
• 1,2-Butanedione, 1-[3-(2,2-dimethyl-1-oxopropyl)-2-quinoxalinyl]-3,3-dimethyl-

• Inchi： 1S/C19H22N2O3/c1-18(2,3)16(23)14-13(15(22)17(24)19(4,5)6)20-11-9-7-8-10-12(11)21-14/h7-10H,1-6H3
• InChI Key： BFDMRKFOJLPBLT-UHFFFAOYSA-N
• SMILES： C(C1C(C(=O)C(C)(C)C)=NC2C(N=1)=CC=CC=2)(=O)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.16316

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Melting Point: 64-65 °C
• Boiling Point: 453.2±45.0 °C(Predicted)
• PSA: 76.99
• pka: -7.53±0.48(Predicted)